Cas no 114879-31-1 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-sulfo-)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 4'-sulfo-
• CAS No: 114879-31-1
• MF: C₁₃H₁₀O₅S
• MW: 278.280502796173
• CID: 130516
• PubChem ID: 5182549
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxylicacid, 4'-sulfo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 4'-sulfo-
• 4-(4-Aminosulfonylphenyl)benzoic acid
• 4-(4-sulfophenyl)benzoic acid
• [1,1'-Biphenyl]-4-carboxylicacid,4'-sulfo
• 4-Biphenylcarboxylicacid,4'-sulfo-(4CI)
• 4'-Sulfo-biphenyl-4-carbonsaeure
• 4'-sulfo-biphenyl-4-carboxylic acid
• 4'-Sulfo-biphenyl-carbonsaeure-(4)
• AKOS030533662
• Z2754331732
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-sulfo-
• DTXSID90409245
• 114879-31-1

• Inchi： 1S/C13H10O5S/c14-13(15)11-3-1-9(2-4-11)10-5-7-12(8-6-10)19(16,17)18/h1-8H,(H,14,15)(H,16,17,18)
• InChI Key： PWULGFUNKQJPNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 277.04100
• Monoisotopic Mass: 278.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 105.84000
• LogP: 3.48030